Cas no 2418645-17-5 (Tert-butyl 4-({3-ethynyl-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-({3-ethynyl-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate
• CAS No: 2418645-17-5
• MF: C₁₉H₂₅FN₂O₅S
• MW: 412.475607633591
• CID: 5676289
• PubChem ID: 165868651
• Update Time: 2025-06-13

Tert-butyl 4-({3-ethynyl-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418645-17-5
• EN300-26628790
• tert-butyl 4-({3-ethynyl-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate
• Tert-butyl 4-({3-ethynyl-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate

• Inchi： 1S/C19H25FN2O5S/c1-6-16-11-15(12-17(14(16)2)27-28(20,24)25)13-21-7-9-22(10-8-21)18(23)26-19(3,4)5/h1,11-12H,7-10,13H2,2-5H3
• InChI Key： NZJCNNPCHBDQFU-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=C(C)C(C#C)=CC(=C1)CN1CCN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

• Exact Mass: 412.14682124g/mol
• Monoisotopic Mass: 412.14682124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.5Ų

Additional information on Tert-butyl 4-({3-ethynyl-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate

Introduction to Tert-butyl 4-({3-ethynyl-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate (CAS No. 2418645-17-5)

Tert-butyl 4-({3-ethynyl-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate, with the CAS number 2418645-17-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a piperazine core, which is a well-known pharmacophore in drug discovery due to its ability to interact with various biological targets. The presence of a tert-butyl group at the 1-position of the piperazine ring enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within the body. Additionally, the aromatic ring system attached to the piperazine moiety contains several functional groups, including an ethynyl group and a fluorosulfonyl oxy group, which contribute to the compound's unique chemical properties and biological interactions.

One of the most striking features of Tert-butyl 4-({3-ethynyl-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate is its complex aromatic substituent, specifically the 3-ethynyl-5-[(fluorosulfonyl)oxy]-4-methylphenyl group. This substituent combines an ethynyl group, which can participate in various chemical reactions such as Sonogashira coupling, with a fluorosulfonyl oxy group, which introduces both electronegativity and potential for hydrogen bonding interactions. The combination of these groups makes the compound highly versatile and suitable for further derivatization and functionalization.

In recent years, there has been growing interest in developing novel compounds that can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. Tert-butyl 4-({3-ethynyl-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate has shown potential in this area due to its structural similarity to known psychoactive substances. Its ability to interact with serotonin receptors has been explored in preclinical studies, where it demonstrated both agonistic and antagonistic effects depending on the specific receptor subtypes targeted.

The fluorosulfonyl oxy group in the molecular structure of this compound is particularly noteworthy for its potential role in enhancing binding affinity and selectivity. Fluorosulfonates are known to improve pharmacokinetic properties by increasing metabolic stability and reducing susceptibility to enzymatic degradation. This feature makes Tert-butyl 4-({3-ethynyl-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate an attractive candidate for further development into a therapeutic agent.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have shown that it can bind effectively to various serotonin receptors, including 5-HT1A, 5-HT2A, and 5-HT7. These interactions are thought to underlie its potential effects on mood regulation, anxiety reduction, and cognitive function. Additionally, preliminary pharmacokinetic studies suggest that it exhibits good oral bioavailability and moderate brain penetration, making it a promising candidate for further clinical investigation.

The synthesis of Tert-butyl 4-({3-ethynyl-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the ethynyl group typically involves a Sonogashira coupling reaction between a halogenated aromatic precursor and an acetylene derivative. Subsequent functionalization with the fluorosulfonyl oxy group requires careful handling due to its reactivity and potential side reactions.

One of the key challenges in synthesizing this compound is maintaining regioselectivity throughout the reaction sequence. The presence of multiple reactive sites in the aromatic ring system necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and protecting group strategies, have greatly improved the efficiency and scalability of its synthesis.

The pharmacological profile of Tert-butyl 4-({3-ethynyl-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate has been further explored through animal models. In rodents, it has demonstrated effects on locomotor activity, anxiety-like behaviors, and cognitive tasks. These findings are consistent with its proposed mechanisms of action involving serotonin receptor modulation. However, more extensive studies are needed to fully understand its therapeutic potential and any possible adverse effects.

The development of new drugs often involves a multidisciplinary approach, combining expertise from chemistry, pharmacology, biochemistry, and clinical research. Tert-butyl 4-{(3-(trifluoromethyl)-2-(trifluoromethylsulfonyloxy)phenylethynyl)methyl}-1-pyrrolidinecarboxylic acid (a related compound with similar structural features) has already shown promise in clinical trials for treating neurological disorders. This precedent suggests that compounds like Tert-butyl 4-{(3-(trifluoromethyl)-2-(trifluoromethanesulfonyloxy)phenylethynyl)methyl}-1-pyrrolidinecarboxylic acid could also have significant therapeutic value if developed appropriately.

In conclusion, Tert-butyl 4-{(3-(trifluoromethyl)-2-(trifluoromethanesulfonyloxy)phenylethynyl)methyl}-1-pyrrolidinecarboxylic acid represents an exciting opportunity for further research and development in pharmaceuticals. Its unique molecular structure, combined with promising preclinical data, makes it a compelling candidate for exploring new treatments for neurological and psychiatric disorders. As research continues to uncover more about its mechanisms of action and therapeutic potential, this compound could play a significant role in improving patient outcomes.